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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 5-aminoisophthalate (DM5AIP) is a versatile monomer utilized in the synthesis of
functional polymers. Its aromatic structure, coupled with the presence of both amine and ester
functional groups, allows for its incorporation into a variety of polymer architectures, including
polyamides, polyesters, and poly(ester-amide)s. These polymers are of significant interest in
the biomedical and pharmaceutical fields due to their potential for tailored biodegradability,
mechanical properties, and drug delivery capabilities. This document provides detailed
application notes and experimental protocols for the use of DM5AIP as a monomer in
polymerization, with a focus on applications relevant to drug development.

Properties of Dimethyl 5-aminoisophthalate

A summary of the key physical and chemical properties of Dimethyl 5-aminoisophthalate is
provided in the table below.
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Property Value Reference
CAS Number 99-27-4 [1]
Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.20 g/mol [1]
Appearance Powder

Melting Point 178-181 °C

Solubility Soluble in many polar organic 2]

solvents

Polymerization Reactions Using Dimethyl 5-
aminoisophthalate

DM5AIP can be polymerized through various methods, primarily polycondensation reactions, to
form different types of polymers. The choice of co-monomer and polymerization technique

dictates the final properties of the polymer.

Polyamide Synthesis

Aromatic polyamides, also known as aramids, can be synthesized using DM5AIP as the
diamine monomer. These polymers are known for their high thermal stability and mechanical
strength. The general reaction involves the condensation of DM5AIP with a diacid chloride.

Logical Relationship: Polyamide Synthesis

Dimethyl 5-aminoisophthalate
(Diamine Monomer) *

Aromatic Polyamide

Diacid Chloride 4
(e.g., Terephthaloyl chloride)
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Caption: Synthesis of aromatic polyamides via polycondensation.

Polyester Synthesis

DMB5AIP can also be used to synthesize polyesters, although this application is less common
than its use in polyamide synthesis. In this case, the amine group would typically be modified
or the polymerization would proceed through the ester functionalities, potentially with a diol co-
monomer.

Poly(ester-amide) Synthesis

The bifunctional nature of DM5AIP makes it an ideal candidate for the synthesis of poly(ester-
amide)s. These polymers combine the desirable properties of both polyesters (e.qg.,
biodegradability) and polyamides (e.g., thermal and mechanical strength). The synthesis can
be achieved by reacting DM5AIP with a diacid and a diol, or by reacting it with a monomer
containing both a carboxylic acid and a hydroxyl group.

Experimental Workflow: Poly(ester-amide) Synthesis
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Reactant Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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